
Personal protective equipment for handling 3-
[(Methylamino)methyl]phenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-[(Methylamino)methyl]phenol

Cat. No.: B054875 Get Quote

Essential Safety and Handling Guide for 3-
[(Methylamino)methyl]phenol
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Operational and Disposal Plan

This guide provides critical safety and logistical information for the handling and disposal of 3-
[(Methylamino)methyl]phenol (CAS No. 123926-62-5). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Physicochemical
Properties
3-[(Methylamino)methyl]phenol is a chemical compound that requires careful handling due to

its potential health hazards.[1] It is classified with the following hazard statements: H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[1] The GHS pictogram associated with this compound is GHS07, indicating it is an

irritant.[1]

A summary of its key physicochemical properties is provided in the table below for easy

reference.
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Property Value

CAS Number 123926-62-5

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Appearance Solid

Melting Point 157-159 °C[2]

Boiling Point (Predicted) 244.5 ± 15.0 °C[2]

Density (Predicted) 1.059 ± 0.06 g/cm³[2]

pKa (Predicted) 9.44 ± 0.10[2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 3-[(Methylamino)methyl]phenol. The level of PPE may be adjusted based on the

specific experimental conditions and a thorough risk assessment.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Eye and Face Protection
Safety glasses with side

shields.[3]

Chemical splash goggles and

a face shield.[3]

Hand Protection

Disposable nitrile gloves

(double-gloving

recommended).[3][4]

Heavy-duty chemical-resistant

gloves (e.g., butyl rubber or

neoprene).[4]

Body Protection
Fully buttoned laboratory coat.

[5]

Chemical-resistant apron over

a lab coat.[5]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

A NIOSH-approved respirator

with an organic vapor cartridge

may be necessary if there is a

risk of generating dust or

aerosols, or if working outside

of a fume hood.

Footwear Closed-toe shoes. Chemical-resistant boots.

Detailed Experimental Protocol: Safe Handling and
Operation
The following step-by-step protocol outlines the safe handling of 3-
[(Methylamino)methyl]phenol in a laboratory setting.

3.1. Preparation and Pre-Handling Checklist

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

SDS for 3-[(Methylamino)methyl]phenol.

Verify Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[5]

Prepare Spill Kit: Have a chemical spill kit readily available, equipped with absorbent

materials appropriate for phenolic compounds.
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Designate a Work Area: All handling of this compound should be performed within a certified

chemical fume hood.[6]

Assemble PPE: Don the appropriate personal protective equipment as detailed in the table

above.

3.2. Handling Procedure

Weighing:

Tare a clean, dry weighing vessel on an analytical balance inside the chemical fume hood.

Carefully transfer the desired amount of 3-[(Methylamino)methyl]phenol to the vessel,

avoiding the creation of dust.

Close the primary container immediately after dispensing.

Dissolving:

Add the weighed solid to the desired solvent in a suitable reaction vessel within the fume

hood.

If necessary, use gentle agitation (e.g., a magnetic stirrer) to facilitate dissolution. Avoid

heating unless absolutely necessary and specified in a validated protocol, as this can

increase the vapor pressure.

Reactions and Manipulations:

Conduct all subsequent experimental steps within the fume hood.

Keep all containers closed when not in use.

Use appropriate glassware and equipment that is compatible with phenolic compounds.

3.3. Post-Handling Procedure

Decontamination:
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Wipe down the work surface inside the fume hood with an appropriate decontaminating

solution (e.g., a mild detergent solution).

Clean any contaminated equipment thoroughly.

Waste Segregation:

Segregate all waste contaminated with 3-[(Methylamino)methyl]phenol into designated

hazardous waste containers.

PPE Removal:

Remove gloves using the proper technique to avoid skin contact.

Remove lab coat and other PPE before leaving the laboratory.

Hand Washing:

Wash hands thoroughly with soap and water after removing gloves.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[7] After the

initial water flush, if available, swab the affected

area with polyethylene glycol 300 (PEG 300) for

at least 30 minutes.[7] Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 20 minutes, holding

the eyelids open.[7] Remove contact lenses if

present and easy to do.[7] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. If the person is

conscious and able to swallow, have them rinse

their mouth with water and then drink one or two

glasses of water.[7] Seek immediate medical

attention.

Disposal Plan
Proper disposal of 3-[(Methylamino)methyl]phenol and its contaminated materials is

mandatory to prevent environmental contamination and comply with regulations.

5.1. Waste Identification and Segregation

Solid Waste: Unused or expired solid 3-[(Methylamino)methyl]phenol is considered

hazardous waste.

Liquid Waste: Solutions containing this chemical are also classified as hazardous waste.
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Contaminated Materials: All items that have come into contact with the compound, such as

pipette tips, gloves, and weighing paper, must be disposed of as hazardous waste.

5.2. Waste Collection and Storage

Container Selection: Use a chemically compatible, leak-proof, and clearly labeled hazardous

waste container.[8]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "3-[(Methylamino)methyl]phenol".

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.[8]

5.3. Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[8]

The final disposal method for organic compounds like this is typically high-temperature

incineration at a licensed facility.[8]

Visual Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposal.
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Caption: Safe Handling Workflow for 3-[(Methylamino)methyl]phenol.
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Caption: Waste Disposal Workflow for 3-[(Methylamino)methyl]phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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